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Compound of Interest

Compound Name: Eicosane, 1-iodo-

Cat. No.: B15351159

Researchers, scientists, and drug development professionals must prioritize safety when
handling chemical compounds. This document provides crucial safety and logistical information
for the handling and disposal of 1-lodoeicosane, ensuring the well-being of laboratory
personnel and the integrity of research. The following procedural guidance is based on safety
data for structurally similar long-chain iodoalkanes and general best practices for chemical
handling.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the first line of defense against chemical
exposure. The following table summarizes the recommended PPE for handling 1-lodoeicosane.
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PPE Category Recommended Equipment

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye and Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Wear appropriate protective gloves to prevent
Skin Protection skin exposure.[1] Wear appropriate protective

clothing to prevent skin exposure.[1]

A respiratory protection program that meets
) ) OSHA's 29 CFR 1910.134 and ANSI Z88 should
Respiratory Protection -
be followed whenever workplace conditions

warrant a respirator's use.[1]

Health Hazard Information

Based on data for similar iodoalkanes, 1-lodoeicosane is presumed to present the following

hazards:

Skin Irritation: May cause skin irritation.[2][3]

Eye Irritation: May cause serious eye irritation.[2][3]

Respiratory Irritation: May cause respiratory irritation.[2][3]

Harmful if Swallowed or Inhaled: May be harmful if swallowed or inhaled.

Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory
environment.

Handling:

e Wash hands thoroughly after handling.[1][2]
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Use with adequate ventilation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Keep the container tightly closed when not in use.[1][3][4]

Avoid ingestion and inhalation.[1]

Storage:

Store in a tightly closed container.[1][3][4]

Store in a cool, dry, well-ventilated area away from incompatible substances.[1][3][4]

Store protected from light.[1][4]

Incompatible materials include strong oxidizing agents and strong bases.[4][5]
Accidental Release and Disposal Plan

In the event of a spill or for routine disposal, the following steps should be taken:
Accidental Release:

o Ensure proper personal protective equipment is worn as indicated in the PPE section.[1]
* Remove all sources of ignition.[1][4]

o Provide adequate ventilation.[1]

e Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).[1]

o Place the absorbed material into a suitable, closed container for disposal.[1][5]
¢ Clean the spill area thoroughly.

 Avoid runoff into storm sewers and ditches.[1]

Disposal:
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» Dispose of contents and container to an approved waste disposal plant.[3][4][5] All disposal
practices must be in accordance with federal, state, and local regulations.

Experimental Workflow for Safe Handling and
Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
lodoeicosane.
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Workflow for Safe Handling and Disposal of 1-lodoeicosane
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Caption: Logical workflow for the safe handling and disposal of 1-lodoeicosane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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